Cas no 700-13-0 (Trimethylhydroquinone)

• Product Name: Trimethylhydroquinone
• CAS No: 700-13-0
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD00002346
• CID: 39628
• PubChem ID: 24900467
• Update Time: 2026-01-20

Trimethylhydroquinone Chemical and Physical Properties

Names and Identifiers

• Trimethylhydroquinone
• 3,6-DIHYDROXYPSEUDOCUMENE
• 2,3,5-TRIMETHYLHYDROQUINONE
• 1,4-DIHYDROXY-2,3,5-TRIMETHYLBENZENE
• 1,4-Benzenediol, 2,3,5-trimethyl-
• 2,3,5-Trimethyl-1,4-benzenediol
• 2,3,5-trimethyl-4-benzenediol
• 2,3,5-Trimethylquinol
• 2,3,5-Trimethylbenzene-1,4-diol
• Pseudocumohydroquinone
• psi-Cumohydroquinone
• 2,3,6-Trimethylhydroquinone
• 2,3,5-Trimethyl-benzene-1,4-diol
• HYDROQUINONE, TRIMETHYL-
• .psi.-Cumohydroquinone
• Trimethylhydroquinone, 97%
• GSY6340N4A
• AUFZRCJENRSRLY-UHFFFAOYSA-N
• trimethyihydroquinone
• trimethyl-hyd
• TMHYDROP
• 2,5-Trimethylhydroquinone
• NSC-401617
• Trimethyl hydroquinone
• NSC401617
• FT-0609459
• InChI=1/C9H12O2/c1-5-4-8(10)6(2)7(3)9(5)11/h4,10-11H,1-3H
• AS-12795
• 2,5-Trimethyl-1,4-benzenediol
• AB00694314-03
• NCGC00262952-01
• T0477
• CAS-700-13-0
• NS00009435
• trimethyl-hydroquinone
• 1, 2,3,5-trimethyl-
• CHEBI:176794
• DTXCID9031018
• AC-17918
• Q27279264
• Tox21_113944
• 2,6-Trimethylhydroquinone
• AKOS000493632
• 700-13-0
• HY-W017378
• F3145-3277
• CHEMBL3182864
• UNII-GSY6340N4A
• DTXSID7052446
• SR-01000944714-1
• EC 211-838-3
• EN300-67505
• SR-01000944714
• W-104575
• SCHEMBL70458
• AI3-61040
• NSC 401617
• MFCD00002346
• NCGC00262952-02
• 2,3,5-trimethyl hydroquinone
• F71219
• 2,5,6-trimethylhydroquinone
• EINECS 211-838-3
• CS-W018094
• Trimethylhydroquinone,98%
• A1D7Z
• STK062643

• MDL： MFCD00002346
• Inchi： 1S/C9H12O2/c1-5-4-8(10)6(2)7(3)9(5)11/h4,10-11H,1-3H3
• InChI Key： AUFZRCJENRSRLY-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(C(C)=C1C)O
• BRN： 1909183

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: 25

Experimental Properties

• Color/Form: White needle like crystals.
• Density: 0.9595 (rough estimate)
• Melting Point: 168.0 to 174.0 deg-C
• Boiling Point: 295 ºC (759.8513 mmHg)
• Flash Point: Fahrenheit: 375.8 ° f < br / > Celsius: 191 ° C < br / >
• Refractive Index: 1.4464 (estimate)
• Solubility: methanol: 0.1 g/mL, clear
• Water Partition Coefficient: 2 g/L (20 ºC)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 40.46000
• LogP: 2.02300
• Solubility: Soluble in polar solvents such as ethanol and acetone, slightly soluble in cold water, petroleum ether, benzene and other solvents, soluble in hot water, easy to oxidize and change color when heated or exposed to air.

Trimethylhydroquinone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H317,H318,H332,H335,H410
• Warning Statement： P261,P273,P280,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 20-37/38-41-43-50/53
• Safety Instruction： S24-S26-S37/39-S60-S61
• FLUKA BRAND F CODES：9-23
• RTECS：MX7820000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R20; R37/38; R41; R43; R50/53
• Safety Term：S24;S26;S37/39;S60;S61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Trimethylhydroquinone

Trimethylhydroquinone (CAS No. 700-13-0): A Comprehensive Overview

Trimethylhydroquinone, commonly referred to by its CAS number 700-13-0, is a significant compound in the field of pharmaceuticals and biochemical research. This organometallic compound, characterized by its molecular formula C₈H₈O₂, has garnered considerable attention due to its versatile applications and structural properties. The compound is a derivative of hydroquinone, where three methyl groups are introduced to enhance its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The Trimethylhydroquinone molecule exhibits a unique aromatic structure with hydroxyl and methyl substituents, which contribute to its broad utility in various chemical transformations. Its role as a precursor in the synthesis of more complex molecules has been well-documented in academic literature. Recent studies have highlighted its importance in the development of novel therapeutic agents, particularly in the context of antioxidant and neuroprotective compounds.

In the realm of pharmaceutical research, Trimethylhydroquinone has been explored for its potential applications in treating neurological disorders. Its ability to scavenge free radicals and protect against oxidative stress has made it a candidate for further investigation. For instance, studies have demonstrated its efficacy in mitigating neuronal damage induced by oxidative stress, suggesting its potential use in formulations aimed at neurodegenerative diseases such as Alzheimer's and Parkinson's.

The chemical properties of Trimethylhydroquinone make it an attractive candidate for use in industrial applications as well. Its stability under various conditions and compatibility with other organic compounds have led to its incorporation into numerous synthetic pathways. Researchers have leveraged its reactivity to develop new methodologies for constructing complex molecular architectures, which are essential in the production of fine chemicals and pharmaceuticals.

Recent advancements in catalytic processes have further underscored the significance of Trimethylhydroquinone. Catalytic systems employing this compound have shown improved efficiency in key reactions, including hydrogenation and oxidation processes. These developments not only enhance the yield of desired products but also reduce the environmental impact of chemical synthesis by minimizing waste generation.

The synthesis of Trimethylhydroquinone itself is a topic of ongoing research. Novel synthetic routes have been proposed to improve the yield and purity of the compound, addressing some of the limitations associated with traditional methods. These innovations are crucial for ensuring a steady supply of high-quality material for both research and industrial purposes.

The role of Trimethylhydroquinone in drug development extends beyond its use as an intermediate. It has been incorporated into various drug formulations due to its ability to enhance bioavailability and therapeutic efficacy. For example, studies have shown that when combined with certain active pharmaceutical ingredients (APIs), it can improve drug absorption and distribution within the body, leading to more effective treatment outcomes.

The safety profile of Trimethylhydroquinone is another critical aspect that has been extensively studied. Research has focused on understanding its toxicity and potential side effects under different exposure conditions. This information is vital for ensuring that it can be used safely in both laboratory settings and commercial applications without posing significant health risks.

In conclusion, the multifaceted applications of Trimethylhydroquinone, particularly highlighted by its CAS number 700-13-0, underscore its importance in modern chemistry and pharmaceutical science. From serving as a key intermediate in synthetic pathways to being a component in advanced drug formulations, this compound continues to be a subject of intense investigation. As research progresses, it is expected that new applications and insights into the capabilities of Trimethylhydroquinone will emerge, further solidifying its role as a cornerstone in chemical innovation.